Cas no 1596615-44-9 (1-{(1-bromo-3-chloro-2-methylpropan-2-yl)oxymethyl}-2-fluorobenzene)

• Product Name: 1-{(1-bromo-3-chloro-2-methylpropan-2-yl)oxymethyl}-2-fluorobenzene
• CAS No: 1596615-44-9
• MF: C₁₁H₁₃BrClFO
• MW: 295.575725317001
• CID: 6594572
• PubChem ID: 114774192
• Update Time: 2025-10-30

1-{(1-bromo-3-chloro-2-methylpropan-2-yl)oxymethyl}-2-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-{(1-bromo-3-chloro-2-methylpropan-2-yl)oxymethyl}-2-fluorobenzene
• 1-{[(1-bromo-3-chloro-2-methylpropan-2-yl)oxy]methyl}-2-fluorobenzene
• 1596615-44-9
• EN300-1133706

• Inchi： 1S/C11H13BrClFO/c1-11(7-12,8-13)15-6-9-4-2-3-5-10(9)14/h2-5H,6-8H2,1H3
• InChI Key： HZKOSGBDZBFDLK-UHFFFAOYSA-N
• SMILES： BrCC(C)(CCl)OCC1C=CC=CC=1F

Computed Properties

• Exact Mass: 293.98223g/mol
• Monoisotopic Mass: 293.98223g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 1-{(1-bromo-3-chloro-2-methylpropan-2-yl)oxymethyl}-2-fluorobenzene

Professional Introduction to Compound with CAS No. 1596615-44-9 and Product Name: 1-{(1-bromo-3-chloro-2-methylpropan-2-yl)oxymethyl}-2-fluorobenzene

The compound in question, identified by the CAS number 1596615-44-9, is a highly specialized organic molecule with the systematic name 1-{(1-bromo-3-chloro-2-methylpropan-2-yl)oxymethyl}-2-fluorobenzene. This compound has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential applications in drug development. The presence of both bromo and chloro substituents on the isobutyl group, along with a fluorine atom on the benzene ring, makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved bioavailability. The fluorobenzene moiety, in particular, is widely recognized for its role in increasing the lipophilicity of drug candidates, thereby facilitating better membrane penetration and cellular uptake. The 1-bromo-3-chloro-2-methylpropan-2-yl group adds another layer of reactivity, allowing for further functionalization through various organic transformations such as nucleophilic substitution or cross-coupling reactions.

One of the most compelling aspects of this compound is its potential utility in the synthesis of bioactive molecules. Researchers have been exploring its use as a precursor in the development of novel therapeutic agents targeting various diseases. For instance, studies have indicated that derivatives of this compound may exhibit inhibitory activity against specific enzymes or receptors involved in inflammatory pathways. The bromo and chloro substituents are particularly valuable for such applications, as they can be selectively removed or modified to introduce other functional groups.

The pharmaceutical industry has been increasingly leveraging advanced synthetic methodologies to optimize the properties of drug candidates. The compound with CAS no. 1596615-44-9 exemplifies this trend, as it serves as a building block for creating structurally diverse molecules with tailored pharmacokinetic profiles. Recent advancements in flow chemistry and catalytic processes have further enhanced the efficiency of synthesizing complex derivatives from this intermediate, making it an attractive option for industrial-scale production.

Moreover, the 2-fluorobenzene core has been extensively studied for its role in modulating drug-receptor interactions. Fluorine atoms are known to influence electronic properties and binding affinities, which can be harnessed to improve drug efficacy. For example, fluorinated analogs have shown promise in oncology by enhancing tumor-specific targeting while minimizing off-target effects. The combination of these features in 1-{(1-bromo-3-chloro-2-methylpropan-2-yl)oxymethyl}-2-fluorobenzene positions it as a key player in next-generation drug discovery efforts.

Recent publications have highlighted the compound's potential in designing small-molecule inhibitors for kinases and other enzyme targets relevant to metabolic disorders. The isobutyl oxymethyl side chain provides a flexible scaffold that can be modified to achieve high selectivity and potency. By integrating computational modeling with experimental validation, researchers have been able to rapidly screen derivatives and identify lead compounds with favorable pharmacological properties.

The synthesis of this compound involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. Modern techniques such as microwave-assisted synthesis and photoredox catalysis have been employed to streamline these processes, reducing both time consumption and environmental impact. These innovations align with the broader goal of sustainable chemistry, where efficiency and green chemistry principles are prioritized alongside performance metrics.

In conclusion, the compound with CAS no. 1596615-44-9 is a promising intermediate with significant implications for pharmaceutical research and development. Its unique structural composition—featuring both bromo and chloro substituents on an isobutyl group attached to a fluorinated benzene ring—makes it a valuable tool for creating novel bioactive molecules. As the field continues to evolve, this compound will likely play an increasingly important role in advancing therapeutic strategies across multiple disease areas.